Cas no 2000517-08-6 (tert-butyl 7-(ethylamino)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-butyl 7-(ethylamino)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 2000517-08-6
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 5296692
• Update Time: 2026-03-10

tert-butyl 7-(ethylamino)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-(ethylamino)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate

• Inchi： 1S/C13H24N2O3/c1-5-14-10-6-13(17-7-10)8-15(9-13)11(16)18-12(2,3)4/h10,14H,5-9H2,1-4H3
• InChI Key： DJNOMNKNZUVYGZ-UHFFFAOYSA-N
• SMILES： C1C2(CC(NCC)CO2)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl 7-(ethylamino)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate

Professional Introduction to tert-butyl 7-(ethylamino)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2000517-08-6)

tert-butyl 7-(ethylamino)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2000517-08-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic amide derivative exhibits a unique framework composed of an oxazoline ring fused with an azaspiro[3.4]octane core, terminated with a tert-butyl ester group and an ethylamino side chain. The intricate spatial arrangement of these functional groups imparts distinct physicochemical properties, making it a promising candidate for further exploration in drug discovery and molecular design.

The molecular architecture of tert-butyl 7-(ethylamino)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2000517-08-6) is characterized by its spirocyclic nature, which introduces a rigid conformational constraint into the molecule. This rigidity can be leveraged to modulate binding interactions with biological targets, such as enzymes or receptors, by optimizing the positioning of key pharmacophoric elements. The presence of both polar and nonpolar regions—facilitated by the ethylamino moiety and the tert-butyl group, respectively—enhances solubility and bioavailability, critical factors for pharmaceutical efficacy.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic profiles of complex molecules like tert-butyl 7-(ethylamino)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2000517-08-6). Molecular dynamics simulations and quantum mechanical calculations suggest that the spirocyclic core stabilizes the compound’s three-dimensional structure, reducing conformational entropy losses upon binding to macromolecular targets. This stability is particularly advantageous in drug design, where maintaining structural integrity across biological environments is essential for prolonged activity.

In the realm of medicinal chemistry, derivatives of oxazoline and azaspiro compounds have demonstrated utility as scaffolds for enzyme inhibition and receptor modulation. For instance, analogs featuring similar spirocyclic motifs have been investigated for their potential in treating neurological disorders by interacting with ion channels or G-protein coupled receptors (GPCRs). The ethylamino substituent in tert-butyl 7-(ethylamino)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2000517-08-6) may serve as a hydrogen bond acceptor or participate in π-stacking interactions, further refining binding affinity.

The tert-butyl ester functionality at the carboxylate position not only contributes to hydrophobicity but also provides a site for chemical derivatization, allowing for further functionalization to tailor pharmacological properties. Such modifications are integral to optimizing bioavailability, metabolic stability, and target specificity—a cornerstone of modern drug development strategies.

Emerging research highlights the role of spirocyclic compounds in modulating protein-protein interactions (PPIs), which are often implicated in disease pathogenesis but remain challenging to address with traditional small-molecule drugs. The rigid scaffold of tert-butyl 7-(ethylamino)-5-oxa-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2000517-08-6) could facilitate precise engagement with PPI interfaces, offering a novel therapeutic approach.

Experimental validation through high-throughput screening (HTS) and structure-based drug design has begun to elucidate the binding modes of this compound class. Initial assays indicate promising interactions with certain proteases and kinases, suggesting potential applications in oncology or inflammatory diseases. The combination of computational modeling with empirical testing provides a robust framework for rapidly advancing candidates like tert-butyl 7-(ethylamino)-5-oxa-2-spiro[3.4]octane carboxylate from lead identification to optimization.

The synthesis of such complex molecules requires sophisticated methodologies to ensure regioselectivity and stereocontrol. Advances in transition-metal catalysis have enabled efficient construction of the spirocyclic core, while protecting group strategies allow for sequential installation of functional moieties without unintended side reactions. These synthetic advancements are critical for producing sufficient quantities of advanced intermediates and final compounds for preclinical evaluation.

Regulatory considerations also play a pivotal role in advancing candidates like tert-butyl 7-(ethylamino)-5-oza-spiro[3.4]octane carboxylate (CAS No. 2000517–08–6) into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures consistency in quality control, while toxicological assessments provide essential data on safety profiles before human testing can commence.

The future direction for this compound lies in expanding its chemical space through library synthesis and exploring its potential in neglected therapeutic areas where structural complexity offers advantages over simpler molecules.